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Compound of Interest

Compound Name: Larotaxel dihydrate

Cat. No.: B1674513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of Larotaxel
dihydrate, a taxane analogue with cytotoxic properties. As a compound used in chemotherapy

research, stringent adherence to safety protocols is paramount to protect laboratory personnel

from potential hazards. The following information outlines the necessary personal protective

equipment (PPE), handling procedures, and disposal plans.

Physicochemical Properties
While a specific Safety Data Sheet (SDS) for Larotaxel dihydrate is not publicly available, the

following information has been compiled from various sources.

Property Value

Chemical Name Larotaxel dihydrate

Synonyms XRP9881, RPR109881

Molecular Formula C₄₅H₅₃NO₁₄·2H₂O

Molecular Weight 867.93 g/mol

CAS Number 156294-36-9 (anhydrous)

Mechanism of Action
Promotes tubulin assembly and stabilizes

microtubules, leading to apoptosis.
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Personal Protective Equipment (PPE)
Due to its cytotoxic nature, the handling of Larotaxel dihydrate requires comprehensive PPE

to prevent skin contact, inhalation, and ingestion. The following table summarizes the

recommended PPE based on general guidelines for handling potent cytotoxic compounds.

PPE Category Item Specification

Hand Protection Double Gloving
Two pairs of chemotherapy-

rated nitrile gloves.

Body Protection Disposable Gown

Solid-front, back-closure gown

made of a low-permeability

fabric.

Respiratory Protection Respirator

An N95 or higher-level

respirator should be used

when handling the powder

form outside of a certified

chemical fume hood or

biological safety cabinet.

Eye Protection Safety Goggles Chemical splash goggles.

Face Protection Face Shield

To be worn in conjunction with

safety goggles, especially

when there is a risk of

splashes.

Handling and Disposal Procedures
A systematic approach to handling and disposal is critical to minimize exposure and

environmental contamination. The following workflow outlines the key steps.
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Preparation

Handling

Disposal

Designated Handling Area
(e.g., Chemical Fume Hood)

Don Appropriate PPE
(Double Gloves, Gown, Goggles, Respirator)

Gather All Necessary Equipment
(Spill Kit, Waste Containers)

Weigh and Dissolve Compound
(Use careful technique to avoid aerosolization)

Perform Experimental Procedures

Dispose of Contaminated Sharps
in Puncture-Resistant Container

Dispose of Solid Waste
in Labeled Cytotoxic Waste Bag

Dispose of Liquid Waste
in Labeled Cytotoxic Waste Container

Decontaminate Work Surfaces
(e.g., with 70% ethanol)

Doff PPE in Designated Area
(Dispose of as cytotoxic waste)

Click to download full resolution via product page

Caption: Standard operating procedure for handling Larotaxel dihydrate.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing. Seek

medical attention.

Eye Contact

Immediately flush eyes with a large amount of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including a respirator. Cover the spill with

absorbent material. Collect all contaminated

materials into a labeled cytotoxic waste

container. Decontaminate the spill area.

Storage
Larotaxel dihydrate should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials.

Disclaimer: The information provided is based on general knowledge of handling cytotoxic

compounds and available data for Larotaxel. It is not a substitute for a formal risk assessment

and the user should consult with their institution's environmental health and safety department

for specific guidance.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Larotaxel Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1674513#personal-protective-equipment-for-
handling-larotaxel-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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